Cas no 876-93-7 (1-Phenyl-1H-pyrazol-5-ol)

• Product Name: 1-Phenyl-1H-pyrazol-5-ol
• CAS No: 876-93-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00462229
• CID: 822744
• PubChem ID: 2748710
• Update Time: 2025-06-06

1-Phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazol-5-ol
• 5-Hydroxy-1-phenylpyrazole
• 2-phenyl-1H-pyrazol-3(2H)-one
• 1,2-Dihydro-2-phenyl-3H-pyrazol-3-one
• 1-phenyl-pyrazol-5-one
• 2-phenyl-1H-pyrazol-3-one
• 1-phenylpyrazol-5-ol
• 1-phenylpyrazol-5-one
• 1-phenyl-5-hydroxypyrazole
• 1-phenyl-3-pyrazolin-5-one
• 1-Phenyl-1H-pyrazole-5-ol
• 1H-Pyrazol-5-ol, 1-phenyl-
• ILPGQKHPPSSCBS-UHFFFAOYSA-N
• STK328127
• NE54821
• AKOS003726171
• AMY11894
• MFCD00462229
• EN300-137972
• F17316
• SCHEMBL5579308
• CS-0186361
• FT-0727129
• AKOS022172045
• A865864
• 7456-81-7
• SCHEMBL1232067
• DS-6772
• A916122
• 876-93-7
• DA-16767

• MDL： MFCD00462229
• Inchi： 1S/C9H8N2O/c12-9-6-7-10-11(9)8-4-2-1-3-5-8/h1-7,10H
• InChI Key： ILPGQKHPPSSCBS-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 1.5

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 309.2±15.0°C at 760 mmHg
• Solubility: Slightly soluble (6.6 g/l) (25 º C),

1-Phenyl-1H-pyrazol-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature